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Compound of Interest

Compound Name: Histidinamide, D-

Cat. No.: B1613020 Get Quote

Essential guidance for the safe and compliant disposal of D-Histidine, ensuring minimal

environmental impact and adherence to laboratory safety protocols.

This document provides detailed procedures for the proper disposal of D-Histidine, a non-

hazardous amino acid commonly used in research and development. While D-Histidine is not

classified as a hazardous substance under GHS and REACH regulations, responsible disposal

is crucial to maintain a safe laboratory environment and comply with local regulations.[1] The

following guidelines are based on current safety data and standard laboratory practices.

Summary of Key Disposal and Safety Information
For quick reference, the following table summarizes the essential characteristics of D-Histidine

related to its disposal and handling.
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Characteristic Information Source

Hazard Classification Not classified as hazardous [1]

GHS Hazard Criteria
Does not meet GHS hazard

criteria for 80% of reports
[2]

Environmental Hazard
Not classified as hazardous to

the aquatic environment

Primary Disposal Route
Chemical waste collection for

incineration or landfill
[1]

Sewage Disposal Do not empty into drains [1]

Step-by-Step Disposal Protocol for D-Histidine
Researchers and laboratory personnel should adhere to the following steps for the disposal of

solid D-Histidine and contaminated labware.

Solid D-Histidine Waste
Collection:

Place solid D-Histidine waste into a designated, clearly labeled chemical waste container.

Ensure the container is compatible with the chemical, properly sealed, and stored in a

designated waste accumulation area.

Labeling:

Label the waste container with "D-Histidine" and any other relevant information as

required by your institution's hazardous waste program.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal contractor.
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Consult with local waste management authorities for specific landfill or incineration

requirements.[1]

Contaminated Labware and Personal Protective
Equipment (PPE)

Decontamination:

For glassware and other reusable labware, rinse thoroughly with a suitable solvent (e.g.,

water, as D-Histidine is water-soluble). The first rinse should be collected as chemical

waste.

Subsequent rinses, if local regulations permit, may be disposed of down the drain with

copious amounts of water. However, the most conservative and recommended approach

is to collect all rinsates as chemical waste.

Disposal of Single-Use Items:

Place contaminated single-use items such as gloves, weighing paper, and pipette tips into

a designated solid waste container lined with a plastic bag.

This container should be clearly labeled as "Solid Waste Contaminated with D-Histidine."

Dispose of the sealed bag or container through your institution's chemical waste stream.

Empty D-Histidine Containers
Rinsing:

Thoroughly rinse the empty container with water or another appropriate solvent.

The initial rinseate must be collected and disposed of as chemical waste.

Disposal:

After triple rinsing, deface or remove the original label to prevent misidentification.
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The clean, rinsed container can typically be disposed of as regular solid waste or recycled,

depending on institutional policies.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of D-

Histidine and associated materials.

Caption: Workflow for D-Histidine waste segregation and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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